Cas no 1581694-95-2 (Methyl Paraben-13C6)

• Product Name: Methyl Paraben-13C6
• CAS No: 1581694-95-2
• MF: C₈H₈O₃
• MW: 158.103251457214
• MDL: MFCD16652565
• CID: 4554132
• PubChem ID: 329754059
• Update Time: 2025-08-04

Methyl Paraben-13C6 Chemical and Physical Properties

Names and Identifiers

• Methyl Paraben-13C6 (in Acetone)
• 4-Hydroxybenzoic acid-(ring-13C6) methyl ester
• Methyl paraben-(ring-13C6)
• Methyl 4-hydroxy(13C6)benzoate
• Methyl Paraben-13C6

• MDL： MFCD16652565
• Inchi： 1S/C8H8O3/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5,9H,1H3/i2+1,3+1,4+1,5+1,6+1,7+1
• InChI Key： LXCFILQKKLGQFO-WBJZHHNVSA-N
• SMILES： O(C)C([13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)O)=O

Computed Properties

• Exact Mass: 158.06747313 g/mol
• Monoisotopic Mass: 158.06747313 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 158.10
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Methyl Paraben-13C6 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl Paraben-13C6

Introduction to Methyl Paraben-13C6 (CAS No. 1581694-95-2)

Methyl Paraben-13C6, also known as 4-hydroxybenzoic acid methyl ester with six carbon atoms labeled with carbon-13, is a highly specialized compound used in various scientific and industrial applications. With the CAS number 1581694-95-2, this compound has gained significant attention in recent years due to its unique properties and versatility. The Methyl Paraben moiety serves as a fundamental structure, while the 13C6 label adds a layer of precision for analytical purposes.

The synthesis of Methyl Paraben-13C6 involves advanced chemical techniques to ensure the accurate incorporation of the carbon-13 isotopes. This process is critical for maintaining the compound's integrity and functionality. Recent studies have highlighted the importance of such labeled compounds in fields like metabolomics and pharmacokinetics, where precise tracking of molecular pathways is essential.

One of the most notable applications of Methyl Paraben-13C6 is in the field of stable isotope labeling. This technique allows researchers to track the movement and transformation of molecules within biological systems with unprecedented accuracy. For instance, in drug development, Methyl Paraben-13C6 can be used to study how a compound is absorbed, distributed, metabolized, and excreted by the body. This information is invaluable for optimizing drug efficacy and minimizing adverse effects.

Moreover, Methyl Paraben-13C6 has found applications in environmental science. By using this compound as a tracer, scientists can monitor the fate of pollutants in ecosystems. This capability is particularly useful in assessing the long-term impact of chemicals on aquatic life and soil health. Recent research has demonstrated how Methyl Paraben-13C6 can provide insights into biodegradation processes, helping to inform more sustainable environmental practices.

In the cosmetics industry, Methyl Paraben derivatives have been widely used as preservatives due to their antimicrobial properties. The addition of the 13C6 label allows manufacturers to perform quality control analyses using techniques like mass spectrometry. This ensures that products meet stringent safety and efficacy standards while maintaining their shelf life.

The demand for Methyl Paraben-13C6 has also been driven by advancements in analytical chemistry. Modern instruments like high-resolution mass spectrometers are capable of detecting minute quantities of this compound with high precision. This capability has expanded its utility in areas such as food safety, where it can be used to detect trace contaminants or authenticate product origin.

Looking ahead, ongoing research into Methyl Paraben-13C6 continues to uncover new potential applications. For example, its use in metabolic studies could provide deeper insights into human health and disease mechanisms. Additionally, its role in material science may lead to innovations in polymer synthesis and nanotechnology.

In conclusion, Methyl Paraben-13C6 (CAS No. 1581694-95-2) stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its ability to serve as both a functional molecule and a precise analytical tool makes it an indispensable resource for scientists and industries alike. As research progresses, we can expect even more groundbreaking uses for this remarkable compound.